Cas no 2248298-52-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2248298-52-2
• MF: C₁₆H₁₄N₂O₅S
• MW: 346.357762813568
• CID: 5975596
• PubChem ID: 165720193
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248298-52-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate
• EN300-6517230

• Inchi： 1S/C16H14N2O5S/c1-8-12(24-13(17-8)9(2)22-3)16(21)23-18-14(19)10-6-4-5-7-11(10)15(18)20/h4-7,9H,1-3H3
• InChI Key： ZOHBGGDLWOXDMD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)N=C1C(C)OC

Computed Properties

• Exact Mass: 346.06234272g/mol
• Monoisotopic Mass: 346.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248298-52-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248298-52-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole moiety coupled with a thiazole carboxylate group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 2248298-52-2 has surged due to their versatility in medicinal chemistry. The thiazole ring, a key component of this compound, is known for its presence in FDA-approved drugs, highlighting its pharmacological relevance. Users searching for "thiazole derivatives in drug design" or "isoindole-based bioactive molecules" will find this compound particularly intriguing. Its methoxyethyl side chain further enhances its solubility and metabolic stability, addressing common challenges in lead optimization.

From a synthetic chemistry perspective, CAS 2248298-52-2 exemplifies modern trends in green chemistry and atom economy. Laboratories focusing on sustainable synthesis methods often investigate such compounds for their potential to reduce waste generation. The compound's stability under various pH conditions—frequently queried as "pH stability of thiazole carboxylates"—makes it suitable for diverse formulation studies. Analytical techniques like HPLC and LC-MS are typically employed for purity assessment, aligning with industry standards for high-purity intermediates.

The 1H-isoindol-2-yl segment of this molecule has garnered attention in materials science for organic electronics. Researchers exploring "organic semiconductor precursors" or "small molecule optoelectronic materials" may discover valuable applications in OLED development. Thermal stability studies (often searched as "thermogravimetric analysis of heterocycles") indicate promising performance for high-temperature processing—a critical factor for industrial adoption.

Safety profiles of 2248298-52-2 are frequently addressed in scientific forums, with particular emphasis on proper handling procedures for laboratory-scale synthesis. While not classified as hazardous under standard protocols, material safety data sheets (MSDS) should always be consulted—a practice reflected in common search queries like "safe handling of isoindole derivatives". The compound's environmental fate, including biodegradability (OECD 301 series test relevance), remains an active area of investigation among ecotoxicology specialists.

Innovative applications continue to emerge for this compound, particularly in combinatorial chemistry libraries. Its structural features enable diverse post-modification reactions, answering frequent researcher inquiries about "versatile scaffolds for lead generation". Patent literature reveals growing interest in its use for crop protection agents, responding to global demands for sustainable agriculture solutions—a topic trending in scientific and agricultural communities alike.

For analytical chemists, method development for 2248298-52-2 quantification often involves advanced techniques like UHPLC-MS/MS, addressing precision requirements in pharmacokinetic studies. The compound's distinct UV-Vis spectrum (commonly searched as "spectral properties of thiazole carboxylates") facilitates reliable detection at low concentrations. These characteristics position it favorably for trace analysis applications in complex matrices.

The crystalline properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxyethyl)-4-methyl-1,3-thiazole-5-carboxylate have implications for polymorph screening—a critical quality attribute in pharmaceutical development. X-ray diffraction studies (a frequent subject in queries like "single crystal analysis of isoindole derivatives") reveal valuable information about molecular packing and stability. Such data supports form selection during preformulation studies, ensuring optimal performance in final dosage forms.

In conclusion, CAS 2248298-52-2 represents a multifaceted compound bridging multiple scientific disciplines. Its structural complexity answers contemporary research needs across drug discovery, materials science, and analytical chemistry—addressing numerous technical questions prevalent in academic and industrial settings. As innovation in functionalized heterocycles accelerates, this compound will undoubtedly remain at the forefront of cutting-edge chemical research.